5-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-N-(4-bromo-2-fluorophenyl)-2-fluorobenzamide

• IUPAC Name: 5-(1,3-benzodioxol-5-ylmethylsulfamoyl)-N-(4-bromo-2-fluorophenyl)-2-fluorobenzamide
• InChI: InChI=1S/C21H15BrF2N2O5S/c22-13-2-5-18(17(24)8-13)26-21(27)15-9-14(3-4-16(15)23)32(28,29)25-10-12-1-6-19-20(7-12)31-11-30-19/h1-9,25H,10-11H2,(H,26,27)
• InChI Key: OGTFMPKKKOPSQN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNS(=O)(=O)C3=CC(=C(C=C3)F)C(=O)NC4=C(C=C(C=C4)Br)F
• Molecular Formula: C21H15BrF2N2O5S
• Molecular Weight: 525.3 g/mol

Description

5-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-N-(4-bromo-2-fluorophenyl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C21H15BrF2N2O5S and its molecular weight is 525.32. The purity is usually 95%.
BenchChem offers high-quality 5-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-N-(4-bromo-2-fluorophenyl)-2-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-N-(4-bromo-2-fluorophenyl)-2-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

• Fluorobenzamides Containing Thiazole and Thiazolidine : These compounds, including fluorobenzamides, have shown promising antimicrobial properties. Specifically, certain derivatives were highly effective against Gram-positive and Gram-negative bacteria, as well as fungi, highlighting their potential in antimicrobial applications (Desai, Rajpara, & Joshi, 2013).

Anticancer Research

• 1,4‐Naphthoquinone Derivatives : Synthesized derivatives, including phenylaminosulfanyl‐1,4‐naphthoquinone, demonstrated potent cytotoxic activity against various human cancer cell lines, with minimal toxicity in normal human cells. This suggests their potential as anticancer agents (Ravichandiran et al., 2019).
• Phenylboronic Acid and Benzoxaborole Derivatives : These compounds showed significant antiproliferative and proapoptotic effects in cancer cells. They induced cell cycle arrest and apoptosis, indicating their potential as novel anticancer agents (Psurski et al., 2018).

Quantum Mechanical Studies

• Potential in Light Harvesting : Organic compounds including fluorobenzoxazole derivatives have been studied for their potential in light harvesting, which is crucial in the development of novel inhibitor molecules and applications in photovoltaic devices (Mary et al., 2019).